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Compound of Interest

Compound Name: DBCO-PEG4-alkyne

Cat. No.: B12421435 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with DBCO-PEG4-alkyne. The following procedures

for handling, storage, and disposal are designed to ensure laboratory safety and maintain the

integrity of the product.

Chemical and Physical Properties
DBCO-PEG4-alkyne is a heterobifunctional linker utilized in click chemistry.[1][2][3] The

dibenzocyclooctyne (DBCO) group reacts with azides through strain-promoted alkyne-azide

cycloaddition (SPAAC), a copper-free click reaction, while the terminal alkyne allows for

copper-catalyzed azide-alkyne cycloaddition (CuAAC).[1] The polyethylene glycol (PEG4)

spacer enhances solubility in aqueous solutions and reduces steric hindrance.[1]
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Property Value Source

Molecular Formula C₃₀H₃₄N₂O₆

Molecular Weight 518.24 g/mol

Physical State Slightly yellow oil

Purity ≥ 95% (HPLC)

Solubility
Soluble in DCM, THF,

Acetonitrile, DMF, DMSO

Storage Conditions -20 °C, protected from light

Shelf Life
12 months unopened after

receipt

Personal Protective Equipment (PPE)
While specific hazard data for DBCO-PEG4-alkyne is not extensively published, data from

structurally similar compounds, such as DBCO-PEG4-NHS ester, indicate potential for skin and

eye irritation, and respiratory irritation if inhaled. Therefore, a cautious approach and the use of

appropriate PPE are essential.
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Equipment Specification Purpose

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from potential

splashes.

Hand Protection
Chemical-resistant nitrile

gloves.
Prevents direct skin contact.

Body Protection
A laboratory coat must be worn

to protect skin and clothing.
Protects against spills.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation, such as in a

chemical fume hood. Use a

respirator if aerosols could be

generated or if working in a

poorly ventilated area.

Prevents inhalation of potential

aerosols.

Operational Plan: Handling and Preparation
Protocol
Proper handling is critical to ensure user safety and maintain the chemical's reactivity. DBCO

compounds can be moisture-sensitive.

1. Reagent Equilibration:

Before opening, allow the vial of DBCO-PEG4-alkyne to equilibrate to room temperature.

This prevents moisture from condensing inside the vial, which could compromise the

reagent.

2. Working in a Controlled Environment:

Conduct all handling and preparation steps in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

3. Preparation of Stock Solution:
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DBCO-PEG4-alkyne is a slightly yellow oil, which can be challenging to handle directly. It is

recommended to prepare a stock solution in a suitable anhydrous solvent.

Dissolve the compound in a dry, water-miscible organic solvent such as Dimethyl Sulfoxide

(DMSO) or Dimethylformamide (DMF).

Example Preparation: For a 10 mM stock solution from 5 mg of the compound, add 965 µL of

anhydrous solvent.

Ensure the solution is thoroughly mixed by vortexing before use.

4. Use in Experiments:

When adding the reagent to your reaction, use calibrated micropipettes and dispose of tips in

a designated chemical waste container.

Avoid using buffers that contain azides, as they will react with the DBCO group.

Disposal Plan
Dispose of all waste containing DBCO-PEG4-alkyne as chemical waste in accordance with

institutional and local regulations. Do not discharge into drains or the environment.

1. Waste Segregation:

Solid Waste: Collect unused or expired solid DBCO-PEG4-alkyne in a clearly labeled,

sealed container. Also, dispose of any lab materials that have come into direct contact with

the compound (e.g., pipette tips, vials, gloves) in a designated solid chemical waste

container.

Liquid Waste: Collect all solutions containing DBCO-PEG4-alkyne (including stock solutions

and reaction mixtures) in a labeled, sealed container for hazardous liquid waste. Do not mix

with incompatible waste streams.

2. Storage Pending Disposal:

Store sealed waste containers in a designated, well-ventilated chemical waste storage area,

away from incompatible materials, until they can be collected.
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3. Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal service to arrange for pickup and proper disposal.

Visualization of Handling Workflow
The following diagram outlines the key procedural steps for the safe handling of DBCO-PEG4-
alkyne, from initial receipt to final disposal.
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Workflow for Safe Handling of DBCO-PEG4-Alkyne

Preparation

Experimentation

Disposal

Receive and Log Compound

Store at -20°C, Protected from Light

Equilibrate Vial to Room Temperature

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Chemical Fume Hood

Dissolve in Anhydrous Solvent (e.g., DMSO)

Perform Bioconjugation Reaction

Collect Liquid Waste in Labeled Container Collect Contaminated Solids in Labeled Container

Store Waste in Designated Area

Arrange for EHS Disposal

Click to download full resolution via product page

Caption: Workflow for handling DBCO-PEG4-alkyne from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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